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Compound of Interest

Compound Name: 3,4-Dibenzyloxybenzaldehyde

Cat. No.: B016220

An In-depth Technical Guide to 3,4-
Dibenzyloxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As a large language model, | am unable to generate visual diagrams using
Graphviz (DOT language). The following guide provides detailed textual information and
structured data as requested.

Introduction

3,4-Dibenzyloxybenzaldehyde, also known as 3,4-bis(benzyloxy)benzaldehyde, is an
aromatic aldehyde that serves as a crucial intermediate in organic synthesis.[1] Its structure
features a benzaldehyde core with two benzyl ether groups at the 3 and 4 positions. These
benzyl groups act as protecting groups for the hydroxyl functionalities of protocatechualdehyde
(3,4-dihydroxybenzaldehyde), allowing for selective reactions at the aldehyde group. This
property makes it a valuable building block in the synthesis of pharmaceuticals and other
complex organic molecules.[1]

Physical and Chemical Properties

3,4-Dibenzyloxybenzaldehyde is a grayish-white to light yellow solid at room temperature.[1]
[2] It is stable under normal room temperature and pressure conditions.[1]
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Quantitative Data Summary

The key physical properties of 3,4-Dibenzyloxybenzaldehyde are summarized in the table

below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C21H1s803 [21[31[4][5]

Molecular Weight 318.37 g/mol 3114151161
Grayish-white to light yellow

Appearance ] [1112]
solid/powder

Melting Point 88 - 94 °C (decomposes) [L1121131[ 71

N ) 492.4 °C at 760 mmHg

Boiling Point ) [11[7]
(Predicted)

Density 1.176 g/cm3 (Predicted) [1][7]

Flash Point 243.9 °C [1]

Refractive Index

1.627 (Predicted)

[1]

Solubility

Slightly soluble in chloroform

and ethyl acetate.

[1](7]

Topological Polar Surface Area

35.5 A2

[4]

Spectral Data

While specific spectra are proprietary, the expected spectral characteristics based on the

molecule's structure are as follows:

e 1H NMR: The spectrum would show signals for the aldehydic proton (around 9.8-10.0 ppm),

aromatic protons on the benzaldehyde ring (around 7.0-7.5 ppm), aromatic protons on the

benzyl groups (around 7.2-7.4 ppm), and the methylene protons of the benzyl groups (-CHz-)

as a singlet (around 5.1-5.2 ppm).
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e 13C NMR: Key signals would include the carbonyl carbon of the aldehyde (around 191 ppm),
aromatic carbons, and the methylene carbons of the benzyl groups (around 70-71 ppm).[8]

[9]

e Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for the C=0
stretch of the aldehyde (around 1680-1700 cm~1), C-O-C stretching of the ether linkages,
and C-H stretching and bending vibrations for the aromatic rings.

Reactivity and Stability

3,4-Dibenzyloxybenzaldehyde is a stable compound under standard conditions.[1] However,
it should be stored away from light in a cool, dry, and sealed container.[1]

» Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[2]
» Conditions to Avoid: Exposure to excess heat and dust formation should be avoided.[2]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide
(CO) and carbon dioxide (CO2).[2]

e Hazardous Polymerization: Hazardous polymerization does not occur.[2]
Experimental Protocols

Synthesis of 3,4-Dibenzyloxybenzaldehyde

A common method for the synthesis of 3,4-Dibenzyloxybenzaldehyde involves the Williamson
ether synthesis, starting from 3,4-dihydroxybenzaldehyde (protocatechualdehyde) and benzyl
chloride.[1]

Objective: To protect the hydroxyl groups of 3,4-dihydroxybenzaldehyde via benzylation.
Materials:

o 3,4-dihydroxybenzaldehyde

e Benzyl chloride

¢ Asuitable base (e.g., potassium carbonate, sodium hydroxide)
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e Asuitable solvent (e.g., acetone, DMF, ethanol)

Methodology:

Dissolve 3,4-dihydroxybenzaldehyde in the chosen solvent in a reaction flask.

o Add the base to the solution. The base will deprotonate the phenolic hydroxyl groups,
forming phenoxides.

o Slowly add benzyl chloride to the reaction mixture. An excess of benzyl chloride is typically
used to ensure complete benzylation.

» Heat the reaction mixture to reflux and maintain the temperature for several hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
e Filter the mixture to remove any inorganic salts.
e The solvent is removed from the filtrate under reduced pressure to yield the crude product.

o Purify the crude 3,4-Dibenzyloxybenzaldehyde by recrystallization from a suitable solvent
system (e.g., ethanol/water) to obtain a pure solid product.

Applications in Organic Synthesis & Logical
Workflows

3,4-Dibenzyloxybenzaldehyde is a key intermediate in the synthesis of various
pharmaceutical compounds.[1] The benzyl ether groups serve as effective protecting groups
that can be removed later in the synthetic sequence by catalytic hydrogenation (e.g., using
Pd/C).[1]

Synthesis of Droxidopa

3,4-Dibenzyloxybenzaldehyde is an intermediate in a synthetic route to Droxidopa, a
medication used to treat neurogenic orthostatic hypotension.[1]

Caption: Synthetic pathway to Droxidopa.
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Synthesis of 5,6-Dihydroxyindole

This compound is a precursor to melanin and is used in dyes and fragrances.[1]
Caption: Synthetic pathway to 5,6-Dihydroxyindole.

Safety and Handling

Standard laboratory safety precautions should be observed when handling 3,4-
Dibenzyloxybenzaldehyde.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[2]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[2]

o Respiratory Protection: A dust mask (e.g., type N95) is recommended, especially when
handling the powder.[3]

e Handling:
o Handle in a well-ventilated area.[2]
o Avoid the formation of dust.[2]
o Avoid contact with skin, eyes, and clothing.[2]
o Wash hands thoroughly after handling.
o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

o Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C for long-term storage.
[71[10]

o ltis classified as a combustible solid.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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